Cas no 2229121-04-2 (2-4-chloro-3-(trifluoromethyl)phenyloxirane)
2229121-04-2 structure
Product Name:2-4-chloro-3-(trifluoromethyl)phenyloxirane
CAS No:2229121-04-2
MF:C9H6ClF3O
MW:222.591552257538
CID:5825896
PubChem ID:139822708
Update Time:2023-12-26
2-4-chloro-3-(trifluoromethyl)phenyloxirane Chemical and Physical Properties
Names and Identifiers
-
- 2-4-chloro-3-(trifluoromethyl)phenyloxirane
- OZHQUGWAKGOCRT-UHFFFAOYSA-N
- 2229121-04-2
- EN300-1939798
- 2-[4-Chloro-3-(trifluoromethyl)phenyl]oxirane
-
- Inchi: 1S/C9H6ClF3O/c10-7-2-1-5(8-4-14-8)3-6(7)9(11,12)13/h1-3,8H,4H2
- InChI Key: OZHQUGWAKGOCRT-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(F)(F)F)C1CO1
Computed Properties
- Exact Mass: 222.0059270g/mol
- Monoisotopic Mass: 222.0059270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 12.5Ų
2-4-chloro-3-(trifluoromethyl)phenyloxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1939798-0.05g |
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane |
2229121-04-2 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1939798-0.1g |
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane |
2229121-04-2 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1939798-0.25g |
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane |
2229121-04-2 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1939798-0.5g |
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane |
2229121-04-2 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1939798-1.0g |
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane |
2229121-04-2 | 1g |
$743.0 | 2023-06-01 | ||
| Enamine | EN300-1939798-2.5g |
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane |
2229121-04-2 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1939798-5.0g |
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane |
2229121-04-2 | 5g |
$2152.0 | 2023-06-01 | ||
| Enamine | EN300-1939798-10.0g |
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane |
2229121-04-2 | 10g |
$3191.0 | 2023-06-01 | ||
| Enamine | EN300-1939798-1g |
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane |
2229121-04-2 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1939798-5g |
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane |
2229121-04-2 | 5g |
$2443.0 | 2023-09-17 |
2-4-chloro-3-(trifluoromethyl)phenyloxirane Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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